molecular formula C15H22O3 B8509911 6-(2-Hydroxy-3,4,6-trimethylphenyl)hexanoic acid CAS No. 58185-82-3

6-(2-Hydroxy-3,4,6-trimethylphenyl)hexanoic acid

Cat. No.: B8509911
CAS No.: 58185-82-3
M. Wt: 250.33 g/mol
InChI Key: YPXATGFVVQQCBY-UHFFFAOYSA-N
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Description

6-(2-Hydroxy-3,4,6-trimethylphenyl)hexanoic acid is a useful research compound. Its molecular formula is C15H22O3 and its molecular weight is 250.33 g/mol. The purity is usually 95%.
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Properties

CAS No.

58185-82-3

Molecular Formula

C15H22O3

Molecular Weight

250.33 g/mol

IUPAC Name

6-(2-hydroxy-3,4,6-trimethylphenyl)hexanoic acid

InChI

InChI=1S/C15H22O3/c1-10-9-11(2)13(15(18)12(10)3)7-5-4-6-8-14(16)17/h9,18H,4-8H2,1-3H3,(H,16,17)

InChI Key

YPXATGFVVQQCBY-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1C)O)CCCCCC(=O)O)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To 5-(2'-hydroxy-3',4',6'-trimethylbenzoyl)pentanoic acid (formula II-1 wherein R=H3C, X=H, Y=OH, n=4, in the free form) (0.262 part) were added water (16 volume parts), toluene (20 volume parts), concentrated hydrochloric acid (4 volume parts) and zinc amalgam prepared from 2 parts of zinc. The mixture was refluxed for 16 hours, during which time concentrated hydrochloric acid (6 volume parts) was added in three portions. After cooling, the reaction mixture was diluted with water and extracted with diethyl ether. The extract was washed with water and dried. The solvents were distilled off under reduced pressure to obtain 6-(2'-hydroxy-3',4',6'-trimethylphenyl)hexanoic acid (formula II-2 wherein R=H3C, X=H, Y=OH, n=4, in the free form) (0.251 part) as colorless needles melting at 96°-108° C.
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5-(2'-hydroxy-3',4',6'-trimethylbenzoyl)pentanoic acid
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Synthesis routes and methods II

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